Cas no 21089-13-4 (Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-)

• Product Name: Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
• CAS No: 21089-13-4
• MF: C₃H₁₀O₇P₂
• MW: 220.05482339859
• CID: 286870
• PubChem ID: 182625
• Update Time: 2025-04-19

Phosphonic acid,P,P'-(1-hydroxypropylidene)bis- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
• (1-hydroxy-1-phosphonopropyl)phosphonic acid
• 21089-13-4
• SCHEMBL370583
• 1-Hydroxypropylidene-1,1'-diphosphonic acid
• DTXSID50175318
• 1-hydroxypropylidene bisphosphonic acid
• Phosphonic acid, (1-hydroxypropylidene)bis-

• Inchi： 1S/C3H10O7P2/c1-2-3(4,11(5,6)7)12(8,9)10/h4H,2H2,1H3,(H2,5,6,7)(H2,8,9,10)
• InChI Key： XHAZMZWXAOBLQG-UHFFFAOYSA-N
• SMILES： P(C(CC)(O)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 219.9902
• Monoisotopic Mass: 219.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.931
• Boiling Point: 557.5°C at 760 mmHg
• Flash Point: 291°C
• Refractive Index: 1.569
• PSA: 135.29
• LogP: -0.60210